Cas no 1897203-30-3 (4-(3-amino-1,2-oxazol-5-yl)-2-bromophenol)

• Product Name: 4-(3-amino-1,2-oxazol-5-yl)-2-bromophenol
• CAS No: 1897203-30-3
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 5802761
• PubChem ID: 136991023
• Update Time: 2025-05-23

4-(3-amino-1,2-oxazol-5-yl)-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1,2-oxazol-5-yl)-2-bromophenol
• EN300-1906226
• 1897203-30-3

• Inchi： 1S/C9H7BrN2O2/c10-6-3-5(1-2-7(6)13)8-4-9(11)12-14-8/h1-4,13H,(H2,11,12)
• InChI Key： ARLPUVRVHXHZRP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1=CC(N)=NO1)O

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.3Ų

Additional information on 4-(3-amino-1,2-oxazol-5-yl)-2-bromophenol

4-(3-Amino-1,2-Oxazol-5-Yl)-2-Bromophenol: Chemical Properties, Applications, and Recent Advances

4-(3-Amino-1,2-Oxazol-5-Yl)-2-Bromophenol, with the CAS No 1897203-30-3, is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with an oxazole ring substituted with an amino group. The presence of the bromine atom at the 2-position of the phenolic ring adds to its reactivity and makes it a valuable intermediate in various synthetic pathways.

The synthesis of 4-(3-Amino-1,2-Oxazol-5-Yl)-2-Bromophenol typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the production costs and environmental impact. The compound's stability under various reaction conditions has made it a preferred choice in the development of advanced materials, such as sensors and drug delivery systems.

In terms of applications, 4-(3-Amino-1,2-Oxazol-5-Yl)-2-Bromophenol has found significant use in the pharmaceutical industry. Its ability to act as a bioisostere in drug design has led to its incorporation into several lead compounds targeting various therapeutic areas. For instance, recent studies have demonstrated its potential in modulating enzyme activities related to neurodegenerative diseases. The compound's unique electronic properties also make it an ideal candidate for use in organic electronics, particularly in the development of conductive polymers.

The structural versatility of CAS No 1897203-30-3 allows for further functionalization to tailor its properties for specific applications. Researchers have explored the incorporation of this compound into self-healing materials and stimuli-responsive systems. These innovations highlight its potential in advancing next-generation materials science.

Recent studies have also focused on understanding the environmental fate and toxicity of 4-(3-Amino-1,2-Oxazol-5-Yl)-2-Bromophenol. Efforts are being made to develop sustainable synthesis routes and degradation pathways to minimize its ecological footprint. These developments underscore the importance of responsible chemical innovation in addressing global challenges.

In conclusion, CAS No 1897203-30-3, or 4-(3-Amino-1,2-Oxazol-5-Yl)-2-Bromophenol, stands as a testament to the ongoing advancements in chemical synthesis and application. Its unique properties and versatile applications continue to drive research across multiple disciplines. As scientific understanding deepens, this compound is poised to play an even more significant role in shaping future technologies and therapeutic solutions.